Cas no 72604-80-9 (Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)-)

Technical Introduction: (2R)-2-(Hydroxymethyl)-3-methylbutanoic acid is a chiral carboxylic acid derivative characterized by its stereospecific (R)-configuration and functional hydroxyl group. This compound is of interest in synthetic organic chemistry and pharmaceutical applications due to its potential as a building block for bioactive molecules or chiral auxiliaries. The presence of both carboxyl and hydroxymethyl groups enables versatile reactivity, including esterification, oxidation, or further functionalization. Its branched alkyl chain may influence steric and electronic properties, making it useful in asymmetric synthesis or ligand design. High enantiomeric purity is critical for applications requiring precise stereocontrol. Suitable for research in fine chemicals, catalysis, or medicinal chemistry.
Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)- structure
72604-80-9 structure
Product Name:Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)-
CAS No:72604-80-9
MF:C6H12O3
MW:132.157682418823
CID:1756428
PubChem ID:10920549
Update Time:2025-07-10

Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)-
    • AT30655
    • SCHEMBL1096183
    • (2R)-2-(HYDROXYMETHYL)-3-METHYLBUTANOIC ACID
    • AKOS006375919
    • (R)-2-(Hydroxymethyl)-3-methylbutanoic acid
    • 72604-80-9
    • starbld0013714
    • Inchi: 1S/C6H12O3/c1-4(2)5(3-7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m1/s1
    • InChI Key: ZNUOZUQIVRRPAD-RXMQYKEDSA-N
    • SMILES: OC[C@@H](C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 132.07866
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 98.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1819571-25mg
(2R)-2-(Hydroxymethyl)-3-methylbutanoic acid
72604-80-9
25mg
¥2841.00 2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1819571-50mg
(2R)-2-(Hydroxymethyl)-3-methylbutanoic acid
72604-80-9
50mg
¥3417.00 2024-05-02

Additional information on Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)-

Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)-: A Comprehensive Overview

Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)-, with the CAS number 72604-80-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and synthetic chemistry.

The compound belongs to the class of organic acids, specifically a branched-chain carboxylic acid derivative. Its molecular formula, C₆H₁₂O₃, reflects its composition of six carbon atoms, twelve hydrogen atoms, and three oxygen atoms. The presence of a hydroxymethyl group at the second carbon and a methyl group at the third carbon contributes to its distinct chemical behavior and reactivity.

Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)- exhibits a variety of chemical properties that make it valuable in synthetic applications. The (2R) configuration indicates a specific stereochemical arrangement of the molecule, which can influence its interactions with other molecules. This stereochemistry is particularly important in pharmaceuticals, where the three-dimensional shape of a molecule can significantly impact its biological activity.

In recent years, research on this compound has been expanding, driven by its potential role in drug development and biochemical studies. One area of interest is its use as an intermediate in the synthesis of more complex molecules. The hydroxymethyl group provides a site for further functionalization, allowing chemists to create derivatives with tailored properties for specific applications.

The compound has also been studied for its biological activities. Preliminary research suggests that it may have roles in metabolic pathways and could be involved in processes related to energy production and biosynthesis. These findings are particularly intriguing because they highlight the compound's potential as a building block for more complex biochemical processes.

Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)- is synthesized through various methods, each tailored to produce the desired purity and yield. One common approach involves the reduction of corresponding ketones or aldehydes followed by functional group transformations. The stereochemistry at the second carbon is often controlled using chiral catalysts or reagents to ensure the (2R) configuration is achieved.

The CAS number 72604-80-9 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and databases. This standardized naming system ensures that researchers worldwide can accurately reference and discuss the molecule, fostering collaboration and innovation in chemical research.

In conclusion, Butanoic acid, 2-(hydroxymethyl)-3-methyl-, (2R)- is a multifaceted compound with significant potential in both synthetic chemistry and biological research. Its unique structure and properties make it a valuable tool for scientists exploring new frontiers in drug development and biochemical pathways. As research continues to uncover new applications for this molecule, its importance in the scientific community is likely to grow.

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